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Compound of Interest

Compound Name: SKF 83509

Cat. No.: B1681534 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and handling of SKF 83509 in solution.

Frequently Asked Questions (FAQs)
Q1: What is SKF 83509?

SKF 83509 is a chemical compound that acts as a selective antagonist for the dopamine D1

receptor, with a Ki of 70.2 nM.[1] It is an analog of SCH 23390 and is used in research to study

the role of the D1 receptor in various physiological processes. It has been noted to also act as

a competitive inhibitor of the dopamine transporter (DAT), which should be considered when

interpreting experimental results.[2]

Q2: How should SKF 83509 be stored upon receipt?

For optimal stability, SKF 83509 powder should be stored in a cool, dry, and dark place.

Recommended storage is at -20°C. Keep the container tightly sealed to prevent moisture

absorption and oxidation.

Q3: How do I prepare a stock solution of SKF 83509?

To prepare a stock solution, it is recommended to use a suitable solvent such as DMSO or

ethanol. Ensure the compound is fully dissolved before making further dilutions into aqueous

buffers for your experiments.

Q4: How stable is SKF 83509 in a prepared stock solution?
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Stock solutions of SKF 83509 in anhydrous solvents like DMSO can be stored at -20°C for

several months with minimal degradation. However, it is best practice to prepare fresh dilutions

in aqueous media for each experiment.

Q5: What is the stability of SKF 83509 in aqueous solutions?

The stability of SKF 83509 in aqueous solutions is limited. It is recommended to prepare these

solutions fresh on the day of the experiment. Avoid repeated freeze-thaw cycles of aqueous

aliquots.
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Problem Possible Cause Recommended Solution

Inconsistent experimental

results

Degradation of SKF 83509 in

solution.

Prepare fresh working

solutions from a frozen stock

for each experiment. Avoid

using old aqueous solutions.

Inaccurate concentration of the

stock solution.

Verify the concentration of your

stock solution. Ensure the

compound was fully dissolved.

Precipitate formation in the

working solution

Low solubility in the aqueous

buffer.

Increase the percentage of co-

solvent (e.g., DMSO) in your

final working solution, if your

experimental model allows.

Ensure the final concentration

does not exceed the solubility

limit.

pH of the buffer.

Check the pH of your buffer, as

the solubility of SKF 83509

may be pH-dependent.

Off-target effects observed
Inhibition of the dopamine

transporter (DAT).[2]

Be aware that SKF 83509 can

inhibit DAT.[2] Consider using

a lower concentration or a

more specific D1 antagonist if

DAT inhibition is a concern.

Include appropriate control

experiments.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Equilibrate the vial of SKF 83509 powder to room temperature before opening.

Weigh out the desired amount of SKF 83509.
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Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

Vortex or sonicate briefly until the compound is completely dissolved.

Aliquot the stock solution into smaller volumes in tightly sealed vials.

Store the aliquots at -20°C.

Preparation of a Working Solution for Cell Culture Experiments

Thaw a frozen aliquot of the 10 mM SKF 83509 stock solution in DMSO.

Dilute the stock solution serially in your cell culture medium to achieve the desired final

concentration.

Ensure the final concentration of DMSO in the culture medium is low (typically <0.1%) to

avoid solvent toxicity.

Use the freshly prepared working solution immediately.
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Caption: Experimental workflow for using SKF 83509, from preparation to troubleshooting.
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Caption: Simplified signaling pathway of the Dopamine D1 receptor and the antagonistic action

of SKF 83509.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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